Cas no 1805348-68-8 (4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-methanol)

• Product Name: 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-methanol
• CAS No: 1805348-68-8
• MF: C₇H₆BrF₂NO₂
• MW: 254.028848171234
• CID: 4915045
• Update Time: 2025-07-23

4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-methanol

• Inchi： 1S/C7H6BrF2NO2/c8-5-3(6(9)10)1-11-7(13)4(5)2-12/h1,6,12H,2H2,(H,11,13)
• InChI Key： ZMCBQKVTECQHCJ-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CNC(C=1CO)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.5
• Topological Polar Surface Area: 49.3

Additional information on 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-methanol

Recent Advances in the Study of 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-methanol (CAS: 1805348-68-8)

The compound 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-methanol (CAS: 1805348-68-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The information presented herein is based on a comprehensive review of recent academic literature, patents, and industry reports.

Recent studies have highlighted the unique structural features of 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-methanol, which make it a promising scaffold for the development of novel bioactive molecules. The presence of both bromo and difluoromethyl groups on the pyridine ring enhances its reactivity and potential for selective interactions with biological targets. Researchers have explored its utility as a building block in the synthesis of more complex molecules, particularly in the context of kinase inhibitors and antimicrobial agents.

One of the key advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. Recent publications have demonstrated that derivatives of 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-methanol exhibit potent inhibitory activity against specific kinases, with promising selectivity profiles. These findings suggest its potential as a lead compound for the design of next-generation kinase inhibitors.

In addition to its role in kinase inhibition, 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-methanol has also been investigated for its antimicrobial properties. Preliminary studies indicate that this compound and its derivatives exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further studies are needed to elucidate the precise molecular interactions. These results highlight the compound's potential as a starting point for the development of new antibiotics, particularly in light of the growing threat of antimicrobial resistance.

The synthesis of 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-methanol has also been a focus of recent research. Innovative synthetic routes have been developed to improve yield and scalability, addressing some of the challenges associated with its production. For instance, a recent patent application describes a novel catalytic method that significantly reduces the number of steps required for its synthesis, while maintaining high purity and yield. These advancements are critical for enabling large-scale production and further exploration of its biological applications.

Despite these promising developments, several challenges remain. The pharmacokinetic properties of 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-methanol and its derivatives, such as solubility and metabolic stability, need to be optimized to enhance their therapeutic potential. Additionally, more in vivo studies are required to validate its efficacy and safety in preclinical models. Collaborative efforts between academia and industry will be essential to overcome these hurdles and translate these findings into clinically relevant therapies.

In conclusion, 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-methanol (CAS: 1805348-68-8) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable scaffold for drug discovery. Continued research into its synthesis, mechanism of action, and therapeutic applications is expected to yield significant advancements in the coming years. This briefing underscores the importance of interdisciplinary collaboration and innovation in unlocking the full potential of this compound.